An In-depth Technical Guide to 9-Oxooctadecanedioic Acid: A Putative Signaling Molecule in Metabolic Regulation
An In-depth Technical Guide to 9-Oxooctadecanedioic Acid: A Putative Signaling Molecule in Metabolic Regulation
For the attention of: Researchers, scientists, and drug development professionals.
Abstract
9-Oxooctadecanedioic acid is a C18 long-chain fatty acid derivative characterized by a ketone group at the ninth carbon and terminal carboxylic acid groups at both ends of the aliphatic chain. While direct research on this specific molecule is limited in current scientific literature, its structural features—a combination of a dicarboxylic acid and a mid-chain oxo group—place it at the intersection of several important metabolic and signaling pathways. This technical guide consolidates the available information on structurally related compounds to provide a comprehensive overview of the predicted properties, potential synthesis, and likely biological significance of 9-oxooctadecanedioic acid. We will delve into the known roles of similar oxo-fatty acids and dicarboxylic acids in cellular signaling, particularly through peroxisome proliferator-activated receptors (PPARs), and their involvement in lipid metabolism and inflammation. Furthermore, this document outlines potential experimental protocols for the synthesis and biological characterization of 9-oxooctadecanedioic acid, providing a roadmap for future research into this intriguing molecule.
Introduction and Chemical Identity
9-Oxooctadecanedioic acid is a saturated dicarboxylic acid. Its structure suggests it may be a metabolite of oleic acid or other C18 fatty acids, likely formed through oxidative processes. While specific isomers and stereochemistry have not been extensively characterized in the literature, the foundational structure provides a basis for predicting its chemical and biological properties.
Chemical Structure and Identifiers
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IUPAC Name: 9-oxooctadecanedioic acid
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Molecular Formula: C₁₈H₃₂O₅
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Molecular Weight: 328.44 g/mol
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Structure: HOOC-(CH₂)₇-CO-(CH₂)₈-COOH
Predicted Physicochemical Properties
| Property | Predicted Value | Basis of Prediction |
| Physical State | Solid at room temperature | Based on similar long-chain dicarboxylic acids. |
| Water Solubility | Low | Due to the long hydrocarbon chain. |
| pKa₁ (first carboxyl) | ~4.5 | Typical for a terminal carboxylic acid. |
| pKa₂ (second carboxyl) | ~5.4 | The second carboxyl group is a weaker acid. |
| Boiling Point | > 300 °C (decomposes) | High due to hydrogen bonding and molecular weight. |
| Melting Point | Estimated between 100-120 °C | Inferred from related dicarboxylic acids. |
Potential Synthesis and Experimental Protocols
Currently, there is no established, published protocol for the direct synthesis of 9-oxooctadecanedioic acid. However, its synthesis can be postulated based on established organic chemistry principles and methods used for similar molecules. A plausible synthetic route could start from a more readily available C18 precursor, such as oleic acid or ricinoleic acid, or through the coupling of smaller building blocks.
Proposed Synthetic Pathway from Azelaic Acid
A potential synthetic route could be analogous to the synthesis of 9-oxodecenoic acid, which can be synthesized from azelaic acid[1]. This suggests that dicarboxylic acids can serve as versatile starting materials.
Experimental Protocol: A Hypothetical Approach
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Starting Material: Azelaic acid (a nine-carbon dicarboxylic acid)[2][3][4][5].
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Chain Extension: One of the carboxylic acid groups of azelaic acid would need to be selectively protected. The unprotected end could then undergo chain extension reactions, such as Kolbe electrolysis with a suitable nine-carbon monocarboxylic acid derivative, or through a series of Grignard reactions or other coupling methods to append the remaining nine carbons.
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Introduction of the Oxo Group: The oxo group at the 9-position could be introduced through the oxidation of a corresponding secondary alcohol. This would require the initial synthesis of 9-hydroxyoctadecanedioic acid.
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Purification: The final product would require purification, likely through recrystallization and column chromatography. Characterization would be performed using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy.
Biological Relevance and Signaling Pathways
The biological significance of 9-oxooctadecanedioic acid can be inferred from the activities of two classes of related molecules: oxo-fatty acids and dicarboxylic acids.
Role as a Potential PPARα Agonist
Many oxidized linoleic acid metabolites, including 9-oxo-octadecadienoic acid (9-oxo-ODA), are known to be potent agonists of Peroxisome Proliferator-Activated Receptor alpha (PPARα)[6][7]. PPARα is a nuclear receptor that plays a critical role in the regulation of lipid metabolism[6][7][8].
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Mechanism of Action: As a PPARα agonist, 9-oxo-ODA has been shown to increase the expression of genes involved in fatty acid oxidation[6][8]. This leads to a reduction in triglyceride accumulation in hepatocytes[6][8]. Given the structural similarity, it is plausible that 9-oxooctadecanedioic acid could also function as a PPARα agonist.
Caption: PPARα activation by a 9-oxo fatty acid ligand.
Metabolism of Dicarboxylic Acids
Long-chain dicarboxylic acids are typically metabolized through a specific pathway involving ω-oxidation followed by peroxisomal β-oxidation[9][10].
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ω-Oxidation: This process occurs in the endoplasmic reticulum and converts a monocarboxylic fatty acid into a dicarboxylic acid by oxidizing the terminal methyl group[11].
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Peroxisomal β-Oxidation: The resulting dicarboxylic acid is then transported into peroxisomes where it is chain-shortened via β-oxidation[9][10]. This pathway is particularly important when mitochondrial β-oxidation is impaired or overwhelmed[9].
Caption: Formation and degradation pathway of dicarboxylic acids.
Potential Anti-Inflammatory and Cytotoxic Effects
Other oxo-fatty acids have demonstrated biological activities beyond metabolic regulation. For instance, 8-oxo-9-octadecenoic acid has shown anti-inflammatory effects in macrophage cells[12], and 9-oxo-(10E,12E)-octadecadienoic acid has exhibited cytotoxic activity against human ovarian cancer cells by inducing apoptosis[13]. This suggests that 9-oxooctadecanedioic acid could also possess anti-inflammatory or anti-proliferative properties, making it a molecule of interest for drug development in oncology and immunology.
Proposed Experimental Workflows for Characterization
To elucidate the biological function of 9-oxooctadecanedioic acid, a series of in vitro and in cellulo experiments can be proposed based on the known activities of related compounds.
In Vitro PPARα Activation Assay
A luciferase reporter assay is a standard method to determine if a compound can activate a nuclear receptor like PPARα.
Experimental Protocol:
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Cell Culture: Use a suitable cell line (e.g., HEK293T or HepG2) that is transiently transfected with two plasmids: one expressing the PPARα ligand-binding domain fused to a GAL4 DNA-binding domain, and a second reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activation sequence.
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Compound Treatment: Treat the transfected cells with varying concentrations of 9-oxooctadecanedioic acid. A known PPARα agonist (e.g., GW7647) should be used as a positive control.
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Luciferase Assay: After an incubation period (e.g., 24 hours), lyse the cells and measure luciferase activity using a luminometer.
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Data Analysis: An increase in luciferase activity in the presence of 9-oxooctadecanedioic acid would indicate its ability to activate PPARα.
Caption: Experimental workflow for a PPARα luciferase reporter assay.
Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression
To confirm the downstream effects of PPARα activation, qRT-PCR can be used to measure the expression of known PPARα target genes.
Experimental Protocol:
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Cell Culture and Treatment: Culture primary hepatocytes or a suitable liver cell line (e.g., HepG2) and treat with 9-oxooctadecanedioic acid.
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RNA Extraction: After treatment, extract total RNA from the cells.
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cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.
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qRT-PCR: Perform qRT-PCR using primers specific for PPARα target genes (e.g., CPT1A, ACOX1, FABP1). Use a housekeeping gene (e.g., GAPDH or ACTB) for normalization.
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Data Analysis: Calculate the relative gene expression using the ΔΔCt method[14]. An upregulation of these genes would confirm the biological activity of 9-oxooctadecanedioic acid on the PPARα pathway.
Conclusion and Future Directions
While 9-oxooctadecanedioic acid remains a largely uncharacterized molecule, its chemical structure strongly suggests a role in metabolic regulation and cellular signaling. Drawing parallels with other oxo-fatty acids and dicarboxylic acids, it is hypothesized to be a PPARα agonist with potential implications for lipid metabolism, inflammation, and cell proliferation. The lack of direct research presents a significant opportunity for novel discoveries. Future research should focus on developing a reliable synthetic route for 9-oxooctadecanedioic acid to enable its biological characterization. Subsequent studies should aim to confirm its interaction with PPARα, investigate its metabolic fate through ω- and β-oxidation, and explore its potential therapeutic effects in models of metabolic diseases and cancer. The experimental frameworks provided in this guide offer a starting point for researchers to unravel the biological functions of this intriguing dicarboxylic acid.
References
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- 2. Enhancing the Bioconversion of Azelaic Acid to Its Derivatives by Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
- 3. go.drugbank.com [go.drugbank.com]
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- 5. mdpi.com [mdpi.com]
- 6. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. caymanchem.com [caymanchem.com]
- 8. researchgate.net [researchgate.net]
- 9. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 10. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
- 13. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. benchchem.com [benchchem.com]
